![molecular formula C13H23F3N2O2 B6182797 rac-tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate, cis CAS No. 2613299-83-3](/img/no-structure.png)
rac-tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate, cis
Description
“rac-tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate, cis” is a chemical compound with the molecular formula C13H23F3N2O2. It is a powder at room temperature . The compound is not intended for human or veterinary use and is available for research use only.
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring has a trifluoromethyl group attached to it. The carbamate group is attached to the piperidine ring via an ethyl linker .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The molecular weight of the compound is 296.3. The InChI code for this compound is 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-7-9-6-8(4-5-16-9)12(13,14)15/h8-9,16H,4-7H2,1-3H3,(H,17,18)/t8-,9+/m1/s1 .Safety and Hazards
The compound is labeled with the signal word “Danger” and is associated with the hazard statements H315, H318, H335, and H412 . These hazard statements indicate that the compound can cause skin irritation, eye damage, respiratory irritation, and is harmful to aquatic life with long-lasting effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate, cis involves the reaction of tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate with a chiral acid catalyst to obtain the desired cis isomer.", "Starting Materials": [ "tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate", "chiral acid catalyst" ], "Reaction": [ "Add the chiral acid catalyst to a solution of tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate in a suitable solvent.", "Stir the reaction mixture at a suitable temperature for a suitable time to obtain the desired cis isomer of rac-tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate.", "Isolate and purify the product by standard methods." ] } | |
CAS RN |
2613299-83-3 |
Product Name |
rac-tert-butyl N-{2-[(2R,4R)-2-(trifluoromethyl)piperidin-4-yl]ethyl}carbamate, cis |
Molecular Formula |
C13H23F3N2O2 |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
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